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Compound of Interest

Compound Name: N-Boc-4-bromopiperidine

Cat. No.: B060578

An In-depth Technical Guide on the Physical Properties of tert-Butyl 4-bromopiperidine-1-
carboxylate

Introduction

Tert-butyl 4-bromopiperidine-1-carboxylate, also known as 1-Boc-4-bromopiperidine, is a vital
heterocyclic building block in organic synthesis, particularly in the development of
pharmaceutical compounds.[1][2] Its structure, featuring a piperidine ring with a bromine atom
at the 4-position and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen, makes it a
versatile intermediate for introducing the piperidine moiety into more complex molecules.[1]
This guide provides a comprehensive overview of its physical properties, experimental
protocols for their determination, and relevant experimental workflows.

Physicochemical Properties

The physical and chemical characteristics of tert-butyl 4-bromopiperidine-1-carboxylate are
crucial for its handling, storage, and application in synthetic chemistry.
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Property Value Source
Molecular Formula C10H18BrNO2 [21[3114]
Molecular Weight 264.16 g/mol [3B1141[5]
White to light yellow powder or
Appearance ) ] [61[7]
lump; off-white solid
Melting Point 40-44 °C [6]
Boiling Point 100-118 °C at 0.5 mmHg [2][3]I5]
Density 1.3403 g/mL at 25 °C [21[31[5]
Refractive Index n20/D 1.4905 [21[31[5]
_ > 110 °C (> 230 °F) - closed
Flash Point [21[31[5]
cup
Soluble in common organic
Solubility solvents such as ethanol, [3]
ether, and dimethylformamide.
pKa -2.77 = 0.40 (Predicted) [3]

N Keep in a dark place, sealed in
Storage Conditions [2][3]
dry, at room temperature.

Spectral Data
'H NMR Spectroscopy

The proton nuclear magnetic resonance (*H NMR) spectrum is a key analytical tool for
confirming the structure of tert-butyl 4-bromopiperidine-1-carboxylate.

A representative *H NMR (250 MHz, Chloroform-d) spectrum shows the following peaks:
e 0 1.46 (s, 9H): Corresponds to the nine equivalent protons of the tert-butyl group.
e 0 1.79-2.00 (m, 2H): Represents two of the methylene protons on the piperidine ring.

e 0 2.00-2.16 (m, 2H): Represents the other two methylene protons on the piperidine ring.
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e 03.31(ddd, J=13.67, 7.73, 3.73 Hz, 2H): Corresponds to two of the methylene protons
adjacent to the nitrogen atom.

e 0 3.68 (ddd, J =13.55, 6.85, 3.65 Hz, 2H): Corresponds to the other two methylene protons
adjacent to the nitrogen atom.

e 04.34 (tt, J = 7.69, 3.81 Hz, 1H): Represents the proton attached to the carbon bearing the
bromine atom.[8]

Experimental Protocols

Detailed methodologies for the determination of key physical properties and the synthesis of
the title compound are provided below.

Synthesis of tert-Butyl 4-bromopiperidine-1-carboxylate

This protocol outlines a common method for the synthesis of tert-butyl 4-bromopiperidine-1-
carboxylate from 4-bromopiperidine hydrobromide.[2][8]

Materials:

4-bromopiperidine hydrobromide

Dichloromethane (DCM)

N,N-diisopropylethylamine (DIPEA)

Di-tert-butyl dicarbonate (Bocz20)

1 M aqueous hydrochloric acid (HCI)

Brine (saturated aqueous sodium chloride solution)

Anhydrous sodium sulfate (Na2S0a)
Procedure:

o A suspension of 4-bromopiperidine hydrobromide (5 g, 0.02 mol) in dichloromethane (35 mL)
is cooled to 0 °C.[2][8]
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e N,N-diisopropylethylamine (7.09 mL, 0.04 mol) is added dropwise to the suspension.[2][8]

e The reaction mixture is stirred for 30 minutes at 0 °C.[8]

e A solution of di-tert-butyl dicarbonate (6.67 g, 0.031 mol) in dichloromethane (35 mL) is
added dropwise.[2][8]

e The reaction mixture is stirred at room temperature for 18 hours.[2][8]

o Upon completion, the reaction mixture is washed sequentially with 1 M aqueous hydrochloric
acid (2 x 30 mL) and brine (30 mL).[2][8]

e The organic layer is separated, dried over anhydrous sodium sulfate, filtered, and
concentrated under reduced pressure to yield the product.[2][8]

Click to download full resolution via product page

Synthesis workflow for tert-butyl 4-bromopiperidine-1-carboxylate.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is
a useful indicator of purity.[9][10][11]

Apparatus:
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e Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[12]
e Capillary tubes (sealed at one end)[9][13]

e Thermometer[10]

Procedure:

e A small amount of the dry, solid sample is introduced into the open end of a capillary tube.
[13]

e The tube is tapped gently to pack the solid into the sealed end.[13]
e The capillary tube is placed in the heating block of the melting point apparatus.[13]

o The sample is heated slowly, at a rate of approximately 1-2 °C per minute, as the
temperature approaches the expected melting point.[11]

o The temperature range is recorded from the point at which the first drop of liquid appears to
the temperature at which the entire sample has melted.[11]
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Sample Preparation:
Pack dry solid into capillary tube

:

Apparatus Setup:
Place capillary in melting point apparatus

'

Heating:
Heat slowly (1-2 °C/min) near melting point

Observation:
Record temperature at first liquid formation

Final Reading:
Record temperature at complete melting

Result:

Melting Point Range

Click to download full resolution via product page

Experimental workflow for melting point determination.

Solubility Determination (Qualitative)

This protocol provides a general method for determining the qualitative solubility of a

compound in various solvents.

Materials:
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Test tubes

Spatula

Compound to be tested

Various solvents (e.g., water, ethanol, diethyl ether, dimethylformamide)
Procedure:

o Place approximately 25 mg of the compound into a small test tube.[14]
e Add 0.75 mL of the chosen solvent in small portions.[14]

» After each addition, shake the test tube vigorously.[14]

e Observe whether the solid dissolves completely.

o Record the compound as soluble, partially soluble, or insoluble in the specific solvent at that
temperature.

Shake vigorously

‘Add small portion
of solvent

Partially Soluble
or Insoluble
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Workflow for qualitative solubility determination.

Safety Information

Tert-butyl 4-bromopiperidine-1-carboxylate is classified as harmful if swallowed and very toxic
to aquatic life.[3][4] Appropriate personal protective equipment, including gloves, safety
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glasses, and a lab coat, should be worn when handling this chemical.[5] It is important to avoid
release into the environment.[3]

This technical guide provides a summary of the key physical properties and related
experimental procedures for tert-butyl 4-bromopiperidine-1-carboxylate, serving as a valuable
resource for researchers and professionals in the field of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical properties of tert-butyl 4-bromopiperidine-1-
carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060578#physical-properties-of-tert-butyl-4-
bromopiperidine-1-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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